Cas no 1823921-37-4 (Methyl 3-iodoimidazo[1,2-a]pyrimidine-2-carboxylate)

• Product Name: Methyl 3-iodoimidazo[1,2-a]pyrimidine-2-carboxylate
• CAS No: 1823921-37-4
• MF: C₈H₆IN₃O₂
• MW: 303.056613445282
• CID: 4727985
• Update Time: 2025-06-11

Methyl 3-iodoimidazo[1,2-a]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodoimidazo[1,2-a]pyrimidine-2-carboxylate
• FCH2496332
• AX8260219

• Inchi： 1S/C8H6IN3O2/c1-14-7(13)5-6(9)12-4-2-3-10-8(12)11-5/h2-4H,1H3
• InChI Key： XCNCFEQUWLUCGV-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)N=C2N=CC=CN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 56.5

Additional information on Methyl 3-iodoimidazo[1,2-a]pyrimidine-2-carboxylate

Methyl 3-iodoimidazo[1,2-a]pyrimidine-2-carboxylate (CAS No. 1823921-37-4): A Key Intermediate in Modern Pharmaceutical Research

Methyl 3-iodoimidazo[1,2-a]pyrimidine-2-carboxylate, identified by its CAS number 1823921-37-4, is a highly versatile and significant intermediate in the field of pharmaceutical chemistry. This compound belongs to the imidazopyrimidine class, a heterocyclic structure that has garnered considerable attention due to its broad spectrum of biological activities and potential therapeutic applications.

The molecular framework of Methyl 3-iodoimidazo[1,2-a]pyrimidine-2-carboxylate consists of an imidazo[1,2-a]pyrimidine core substituted with an iodine atom at the 3-position and a methyl ester group at the 2-position. This unique structural configuration makes it an invaluable building block for the synthesis of various pharmacologically active molecules. The presence of the iodine atom further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex organic molecules.

In recent years, there has been a surge in research focusing on imidazopyrimidine derivatives due to their demonstrated efficacy in multiple therapeutic areas. These derivatives have shown promise as inhibitors of kinases, angiogenesis inhibitors, and antimicrobial agents. The compound Methyl 3-iodoimidazo[1,2-a]pyrimidine-2-carboxylate serves as a crucial precursor in the synthesis of these derivatives, enabling researchers to explore novel drug candidates with enhanced potency and selectivity.

One of the most compelling aspects of Methyl 3-iodoimidazo[1,2-a]pyrimidine-2-carboxylate is its role in the development of targeted therapies. The imidazopyrimidine scaffold is known to interact with specific biological targets, making it an attractive candidate for designing small-molecule drugs that can modulate cellular processes with high precision. For instance, studies have highlighted its potential in developing inhibitors for tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

The pharmaceutical industry has increasingly leveraged this compound in the quest for new treatments. Researchers have utilized Methyl 3-iodoimidazo[1,2-a]pyrimidine-2-carboxylate to synthesize novel analogs that exhibit improved pharmacokinetic properties and reduced toxicity. These efforts have been bolstered by advances in computational chemistry and high-throughput screening techniques, which have accelerated the discovery process.

Moreover, the compound's reactivity makes it an excellent candidate for exploring new synthetic methodologies. The iodine atom at the 3-position allows for facile introduction of various functional groups through palladium-catalyzed reactions, enabling the construction of diverse molecular architectures. This flexibility has opened up new avenues for drug discovery and development.

In academic research, Methyl 3-iodoimidazo[1,2-a]pyrimidine-2-carboxylate has been employed in numerous studies aimed at understanding the structure-activity relationships (SAR) of imidazopyrimidine derivatives. These studies have provided valuable insights into how modifications at different positions of the core scaffold influence biological activity. Such knowledge is crucial for designing next-generation drugs with optimized therapeutic profiles.

The synthesis of Methyl 3-iodoimidazo[1,2-a]pyrimidine-2-carboxylate itself is a testament to the progress in organic synthesis techniques. Modern synthetic routes have been developed to produce this compound with high yield and purity, making it more accessible for industrial applications. These advancements have not only facilitated research but also paved the way for large-scale production of related compounds.

The impact of Methyl 3-iodoimidazo[1,2-a]pyrimidine-2-carboxylate extends beyond academic research. Pharmaceutical companies are increasingly incorporating this intermediate into their drug development pipelines due to its proven utility and cost-effectiveness. The ability to rapidly synthesize complex molecules using this building block has significantly reduced the time and resources required for drug discovery.

In conclusion, Methyl 3-iodoimidazo[1,2-a]pyrimidine-2-carboxylate (CAS No. 1823921-37-4) is a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic applications for imidazopyrimidine derivatives, this compound will undoubtedly remain at the forefront of drug discovery efforts.